Cas no 59-89-2 (N-Nitrosomorpholine)

• Product Name: N-Nitrosomorpholine
• CAS No: 59-89-2
• MF: C₄H₈N₂O₂
• MW: 116.118520736694
• CID: 371705
• PubChem ID: 24897824
• Update Time: 2025-07-27

N-Nitrosomorpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-nitroso-
• N-Nitrosomorpholine
• Nitrosomorpholine
• N-Nitrosomorpholine Solution
• 4-nitrosomorpholine
• NSC 139
• N-Nitrosomorpholin
• NMOR
• Morpholine, N-nitroso-
• N-Nitrosomorfolin
• N-Nitrosomorfolin [Czech]
• N-Nitrosomorpholin [German]
• 4-Nitroso-morpholine
• 3L25FO7FN7
• DSSTox_CID_1056
• DSSTox_RID_75922
• DSSTox_GSID_21056
• Molsidomine impurity B
• WLN: T6N DOTJ ANO
• N-Nitrosomorpholine (NMOR)
• CHEMB
• Tox21_202132
• BRN 0112139
• N-NITROSOMORPHOLINE [MI]
• 4-Nitrosomorpholine 0.1 mg/ml in Methanol
• 67587-56-8
• Q22138414
• CHEBI:76326
• BS-17191
• Molsidomine impurity B, European Pharmacopoeia (EP) Reference Standard
• AKOS015903272
• C19283
• NS00010254
• Tox21_302867
• FT-0631266
• NCGC00256343-01
• T72681
• NCGC00249174-01
• SCHEMBL1578515
• NCI-C02164
• N-Nitrosomorpholine 100 microg/mL in Methanol
• ZKXDGKXYMTYWTB-UHFFFAOYSA-N
• NSC139
• N-NITROSOMORPHOLINE [HSDB]
• SY052130
• 4-Nitrosomorpholine 1.0 mg/ml in Methanol
• DTXSID4021056
• N-NITROSOMORPHOLINE [IARC]
• UNII-3L25FO7FN7
• CAS-59-89-2
• HSDB 4308
• CS-0128913
• MFCD00039710
• N0466
• NSC-139
• 59-89-2
• EN300-7323775
• HY-131123
• NCGC00259681-01
• CHEMBL165908
• DTXCID001056
• 1219805-76-1
• CCRIS 473
• Z1255360497
• STL301087
• Morpholine, Nnitroso
• alpha-acetoxy-N-nitrosomorpholine
• N-NITROSOMORPHOLINE (IARC)
• N-nitroso morpholine
• DB-053489
• NNitrosomorpholin
• 4Nitrosomorpholine
• Morpholine, 4nitroso
• 4-NITOSOMORPHOLINE
• N-NITROSOMORPHOLIN (GERMAN)
• NNitrosomorfolin

• MDL： MFCD00039710
• Inchi： 1S/C4H8N2O2/c7-5-6-1-3-8-4-2-6/h1-4H2
• InChI Key： ZKXDGKXYMTYWTB-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)N=O
• BRN： 0112139

Computed Properties

• Exact Mass: 116.05900
• Monoisotopic Mass: 116.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.4
• Topological Polar Surface Area: 41.9

Experimental Properties

• Color/Form: Yellow crystals or liquids
• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 29 ºC
• Boiling Point: 225°C(lit.)
• Flash Point: 90.5±20.4 ºC,
• Refractive Index: 1.4880 (estimate)
• Stability/Shelf Life: Stability Stable, but light-sensitive. Combustible. Incompatible with strong oxidizing agents. Refrigerate, store in the dark.
• PSA: 41.90000
• LogP: -0.06210
• Merck: 6640
• Solubility: Soluble in water.

N-Nitrosomorpholine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225,H301,H311,H331,H370
• Warning Statement： P210,P260,P280,P301+P310,P311
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：2
• Hazard Category Code： 22-40
• Safety Instruction： 36/37
• RTECS：QE7525000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 orally in rats: 282 mg/kg (Druckrey)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R22; R40; R39/23/24/25; R23/24/25; R11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances